N'-(4-methoxybenzylidene)-4-biphenylcarbohydrazide

• IUPAC Name: N-[(E)-(4-methoxyphenyl)methylideneamino]-4-phenylbenzamide
• InChI: InChI=1S/C21H18N2O2/c1-25-20-13-7-16(8-14-20)15-22-23-21(24)19-11-9-18(10-12-19)17-5-3-2-4-6-17/h2-15H,1H3,(H,23,24)/b22-15+
• InChI Key: QRMCWKAQTCQJPD-PXLXIMEGSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=C(C=C2)C3=CC=CC=C3
• Molecular Formula: C21H18N2O2
• Molecular Weight: 330.4 g/mol

Description

N'-(4-methoxybenzylidene)-4-biphenylcarbohydrazide is a useful research compound. Its molecular formula is C21H18N2O2 and its molecular weight is 330.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.136827821 g/mol and the complexity rating of the compound is 429. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and structure elucidation of derivatives of N'-(4-methoxybenzylidene)-4-biphenylcarbohydrazide have been detailed in several studies. For instance, Alotaibi et al. (2018) synthesized a related compound, N'-(4-Methoxybenzylidene)-5-methyl-1-phenyl-1H-1,2,3-triazole-4-carbohydrazide, demonstrating its structure through various spectroscopic methods and single-crystal X-ray diffraction (Alotaibi et al., 2018).

Antimicrobial and Antioxidant Activities

Research on derivatives of this compound has shown significant antimicrobial and antioxidant activities. Sirajuddin et al. (2013) synthesized Schiff base compounds with remarkable activities in these areas, demonstrating their potential in developing new antimicrobial and antioxidant agents (Sirajuddin et al., 2013).

Inhibition of Enzymes

The derivatives of this compound have been explored for their enzyme inhibition properties. Bekircan et al. (2015) investigated compounds derived from a similar structure for their lipase and α-glucosidase inhibition, finding some derivatives to have notable inhibitory effects, suggesting their potential as therapeutic agents for diseases related to these enzymes (Bekircan et al., 2015).

Cholinesterase Inhibitors

Studies on S-alkylated derivatives of triazoles derived from 4-methoxybenzylcarbohydrazide have shown excellent cholinesterase inhibitory potential, indicating their relevance in treating diseases like Alzheimer's (Arfan et al., 2018).

Nonlinear Optical Properties

The nonlinear optical properties of hydrazones derived from 4-methoxybenzylcarbohydrazide have been investigated, showing that these compounds are promising for optical device applications such as optical limiters and switches (Naseema et al., 2010).